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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-
(Diphenylphosphino)phenyl)methanamine, a significant organophosphorus compound. This
document outlines its fundamental chemical properties, potential applications, and a
conceptual framework for its use in catalysis.

Core Compound Identification

(2-(Diphenylphosphino)phenyl)methanamine is a bifunctional ligand precursor possessing
both a soft phosphine and a hard amine donor site. This unique structural arrangement makes
it a versatile ligand in coordination chemistry and a valuable component in the synthesis of
catalysts.

Molecular Formula and Weight:

The empirical and molecular formula for (2-(Diphenylphosphino)phenyl)methanamine is
C19H18NP.[1][2] Its molecular weight is 291.33 g/mol .[1]
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Property Value Reference
Molecular Formula C19H18NP [1112]
Molecular Weight 291.33 g/mol [1]

CAS Number 177263-77-3 [1]

Physicochemical Properties and Specifications

Detailed experimental data on the physicochemical properties of (2-
(Diphenylphosphino)phenyl)methanamine are proprietary to chemical suppliers. However,
general characteristics can be inferred from its structure and related compounds.

Property Description

Appearance Typically a solid at room temperature.

Expected to be soluble in common organic
Solubility solvents like dichloromethane, chloroform, and

toluene due to the presence of aromatic rings.[3]

Commercially available with a purity of 98% or

Purity ]
higher.[1]

Recommended to be stored in a dark place
Storage )
under an inert atmosphere.[1]

Applications in Catalysis

The primary application of (2-(Diphenylphosphino)phenyl)methanamine lies in its role as a
ligand in homogeneous catalysis. The diphenylphosphino group can coordinate with a variety
of transition metals, forming stable metal-phosphine complexes that are active catalysts for a
range of organic transformations.[3]

Key Catalytic Applications:

e Cross-Coupling Reactions: Ligands of this type are instrumental in various cross-coupling
reactions, such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the
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synthesis of complex organic molecules, including pharmaceuticals.

o Asymmetric Catalysis: Chiral versions of phosphine-amine ligands are employed in
asymmetric catalysis to produce enantiomerically pure compounds, a critical aspect of drug
development.

Conceptual Experimental Workflow: Ligand in a
Catalytic Cycle

While specific experimental protocols are proprietary and depend on the reaction, the following
diagram illustrates a generalized workflow for the application of (2-
(Diphenylphosphino)phenyl)methanamine as a ligand in a generic cross-coupling reaction.
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Caption: Conceptual catalytic cycle using the ligand.

Diagram Description: The DOT script above generates a diagram illustrating the role of (2-
(Diphenylphosphino)phenyl)methanamine (represented as ‘L") in a typical cross-coupling
catalytic cycle. The ligand coordinates with a metal precursor to form an active catalyst. This
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catalyst then participates in a cycle of oxidative addition, transmetalation, and reductive
elimination to yield the desired product.

Experimental Protocols

Detailed experimental protocols for the synthesis of (2-
(Diphenylphosphino)phenyl)methanamine and its application in specific catalytic reactions
are typically found in peer-reviewed scientific literature and patents. A general synthetic
approach involves the condensation of benzeneethanamine with an aldehyde or ketone
containing the diphenylphosphino moiety.[3] For specific, validated protocols, researchers
should consult scientific databases and journals, referencing the compound’'s CAS number
(177263-77-3).

Safety and Handling

As with all chemical reagents, (2-(Diphenylphosphino)phenyl)methanamine should be
handled in a well-ventilated fume hood by trained personnel. Appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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